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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing Huber Ministat
circulating thermostats to achieve precise and reliable temperature control of laboratory

reactors. Proper temperature management is critical in chemical synthesis and process

development to ensure reaction safety, product quality, and reproducibility.

Introduction to Huber Ministats for Reactor
Temperature Control
Huber Ministats are compact and powerful refrigerated heating circulation thermostats

designed for a wide range of applications, including the precise temperature control of jacketed

reactor vessels.[1][2][3][4] Their key features make them highly suitable for research, process

development, and kilo-lab environments in the pharmaceutical and chemical industries.

Key Features:

Wide Temperature Range: Ministats can cover a broad temperature range, enabling

reactions to be performed at sub-ambient and elevated temperatures.

Powerful Pump: A robust pressure/suction pump ensures efficient circulation of the heat

transfer fluid through the reactor jacket, leading to rapid heating and cooling rates.[1][3][4]
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Pilot ONE Controller: The intuitive Pilot ONE controller features a touchscreen interface for

easy programming of temperature ramps, profiles, and setpoints.[5][6] It also offers extensive

connectivity options for data logging and remote control.[5]

Safety Features: Ministats are equipped with safety features to protect sensitive glass

reactors, such as adjustable pressure limits to prevent breakage.[1][3][4] They also have

overtemperature and low-level protection.[3][4]

Compact Design: Their small footprint allows for placement in space-constrained areas like

fume hoods.[1][2][3][4]

Quantitative Performance Data
The following tables summarize the key performance specifications for various Huber Ministat
models, allowing for easy comparison based on experimental needs.

Table 1: General Specifications

Feature Ministat 125 Ministat 230 Ministat 240

Order No. 2014.0011.01 2015.0005.01 2016.0005.01

Operating

Temperature Range

(°C)

-25 to 150 -40 to 200 -45 to 200[5]

Temperature Stability

(°C)
±0.02 ±0.02[7] ±0.02[5]

Controller Pilot ONE Pilot ONE[7] Pilot ONE[5]

Safety Class III / FL III / FL[7] III / FL[5]

Pump Connection M16x1 male M16x1 male M16x1 male[5]

Bath Volume (liters) 3.5 5.5 5.5[5]

Dimensions (W x D x

H in mm)
250 x 415 x 476 300 x 465 x 516 300 x 465 x 516[5]
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Table 2: Heating and Cooling Performance

Feature Ministat 125 Ministat 230 Ministat 240

Heating Power (kW) 1 2[8] 1.6[5]

Cooling Power (kW) at

20°C
0.3 0.42 0.6[5]

Cooling Power (kW) at

0°C
0.21 0.38 0.55[5]

Cooling Power (kW) at

-10°C
0.12 0.3 0.42[5]

Cooling Power (kW) at

-20°C
0.05 0.25[8] 0.35[5]

Cooling Power (kW) at

-30°C
- 0.14[8] 0.125[5]

Cooling Power (kW) at

-40°C
- 0.05 0.05[5]

Table 3: Pump Performance

Feature Ministat 125 Ministat 230 Ministat 240

Max. Delivery (l/min) 22 22 22[5]

Max. Delivery

Pressure (bar)
0.7 0.7 0.7[5]

Max. Suction (l/min) 16 16 16[5]

Max. Suction

Pressure (bar)
0.4 0.4 0.4[5]
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This section provides detailed protocols for setting up and operating a Huber Ministat for

reactor temperature control.

General Setup and Connection to Reactor
Objective: To correctly and safely connect the Huber Ministat to a jacketed reactor.

Materials:

Huber Ministat

Jacketed glass or steel reactor

Insulated tubing with appropriate connectors (e.g., M16x1)

Heat transfer fluid (compatible with the desired temperature range)

External Pt100 temperature sensor (optional, for process temperature control)

Protocol:

Placement: Position the Ministat on a stable, level surface with adequate ventilation,

ensuring the air vents are not obstructed. For reactions in a fume hood, the compact size of

the Ministat allows for placement inside.[1][2][3][4]

Tubing Connection:

Connect one insulated tube from the Ministat's pump outlet to the inlet of the reactor

jacket (typically the lower connection).

Connect a second insulated tube from the outlet of the reactor jacket (typically the upper

connection) to the Ministat's pump inlet.

Ensure all connections are secure to prevent leaks.

Heat Transfer Fluid: Fill the Ministat's bath with the appropriate heat transfer fluid to the

indicated level.
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External Sensor: If using process temperature control, connect the external Pt100 sensor to

the designated port on the Ministat and place the sensor tip directly into the reaction

mixture.

Power On: Connect the Ministat to a suitable power outlet and turn on the main power

switch.

Huber Ministat

Jacketed Reactor

Pump Outlet

Jacket Inlet

  Heat Transfer Fluid Out

Pump Inlet Pilot ONE
Controller

Jacket Outlet

  Heat Transfer Fluid In

Reaction
Mixture

External Pt100
Sensor

Process Temp.

Click to download full resolution via product page

Programming a Temperature Profile
Objective: To program the Pilot ONE controller for a multi-step temperature profile, including

ramps and holds.

Protocol:

Access Programmer: From the main menu of the Pilot ONE controller, navigate to the

programmer function.

Create a New Program: Select the option to create a new temperature program.

Add Program Steps: For each step in your reaction profile, define the following parameters:
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Setpoint: The target temperature for that step.

Duration: The length of time to hold at the setpoint.

Ramp Type: Choose between a linear or non-linear temperature ramp to the next setpoint.

End of Step: Specify the action to take after the step is complete (e.g., proceed to the next

step, hold, or end the program).

Save and Start: Once all steps are programmed, save the profile and initiate the program.

The controller will automatically execute the defined temperature sequence.

Start Program

Step 1:
Ramp to T1 over t1

Hold at T1 for t2

Step 2:
Ramp to T2 over t3

Hold at T2 for t4

End Program

Click to download full resolution via product page
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Controlling an Exothermic Reaction
Objective: To safely and effectively control a potentially exothermic reaction by utilizing the

Ministat's rapid cooling capabilities.

Background: Exothermic reactions release heat, which can lead to a dangerous increase in

reactor temperature if not properly managed. The Ministat's ability to quickly cool the reactor

jacket is crucial for maintaining control.

Protocol:

Setup for Process Control: Ensure the external Pt100 sensor is correctly placed in the

reaction mixture and that the controller is set to "Process Control" mode. This allows the

Ministat to react directly to changes in the reaction temperature.

Set a Safety Limit: On the Pilot ONE controller, set an upper temperature limit for the

reaction. If the process temperature exceeds this limit, the Ministat can be programmed to

initiate maximum cooling or trigger an alarm.

Initiate Reaction: Start the reaction at a controlled temperature.

Monitor and Respond: Closely monitor the process temperature. If an exotherm begins, the

Ministat's controller will detect the temperature rise and automatically increase the cooling to

the reactor jacket to dissipate the excess heat and maintain the setpoint.[9]

Manual Intervention (if necessary): In the event of a rapid, unexpected exotherm, the user

can manually override the current program and set a lower temperature setpoint to engage

maximum cooling.
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Best Practices for Optimal Performance
Heat Transfer Fluid: Always use a heat transfer fluid that is appropriate for the entire

intended temperature range of your experiment. The viscosity of the fluid will affect pump

performance.

Insulation: Insulate all tubing between the Ministat and the reactor to minimize heat loss to

the environment and improve thermal efficiency.

System Volume: Be mindful of the total volume of heat transfer fluid in the system (Ministat
bath + tubing + reactor jacket). A larger volume will result in slower heating and cooling rates.
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Regular Maintenance: Periodically check the heat transfer fluid for degradation and clean the

air vents of the Ministat to ensure proper cooling of the internal components.

By following these application notes and protocols, researchers can effectively utilize Huber

Ministats for precise and reliable temperature control in a variety of reactor applications,

leading to improved experimental outcomes and enhanced laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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